2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-chlorophenyl)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-chlorophenyl)-4-oxobutanoic acid, commonly referred to as BDCBOA, is a synthetic compound with a wide range of applications in scientific research. BDCBOA is an inhibitor of the enzyme phosphodiesterase (PDE), which is involved in several different biochemical pathways. The inhibition of PDE by BDCBOA has been studied in various areas of research, such as pharmacology, biochemistry, and physiology.
Scientific Research Applications
Molecular Docking and Biological Activity
A study by Vanasundari et al. (2018) employed molecular docking and vibrational spectroscopy to investigate the structural and spectroscopic properties of related butanoic acid derivatives. The research highlighted the compounds' potential as nonlinear optical materials due to their significant dipole moment and first hyperpolarizabilities. Additionally, the docking studies revealed that these derivatives exhibit good biological activities, suggesting their pharmacological importance (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).
Vibrational Spectroscopy and Molecular Structure
Research conducted by Raju et al. (2015) synthesized 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid and analyzed its structure using IR, NMR, and X-ray diffraction studies. The study provided detailed insights into the molecule's vibrational wavenumbers and the stability arising from hyper-conjugative interactions, contributing to the understanding of charge delocalization within the molecule (Raju, Panicker, Nayak, Narayana, Sarojini, Van Alsenoy, & Al‐Saadi, 2015).
Non-linear Optical Properties and Electronic Structure
A study by Halim and Ibrahim (2017) focused on the synthesis of a novel compound, analyzing its DFT calculations, electronic structure, NLO properties, and NBO analysis. The research sheds light on the potential of these compounds for applications in non-linear optics due to their electronic absorption spectra and significant nonlinear optical properties (Halim & Ibrahim, 2017).
Antimicrobial Potential
Desai, Shihora, and Moradia (2007) synthesized new quinazoline derivatives, highlighting their potential as antimicrobial agents. This research indicates the broad spectrum of biological activities possessed by compounds related to 2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-chlorophenyl)-4-oxobutanoic acid, including their effectiveness against various bacterial and fungal strains (Desai, Shihora, & Moradia, 2007).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-ylmethylamino)-4-(4-chlorophenyl)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO5/c19-13-4-2-12(3-5-13)15(21)8-14(18(22)23)20-9-11-1-6-16-17(7-11)25-10-24-16/h1-7,14,20H,8-10H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADJIYMBLMNVOCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(CC(=O)C3=CC=C(C=C3)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-chlorophenyl)-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.